Cas no 4426-47-5 (Butylboronic Acid)

• Product Name: Butylboronic Acid
• CAS No: 4426-47-5
• MF: C₄H₁₁BO₂
• MW: 101.939941644669
• MDL: MFCD00002106
• CID: 45037
• PubChem ID: 20479
• Update Time: 2025-09-19

Butylboronic Acid Chemical and Physical Properties

Names and Identifiers

• 1-Butylboronic acid
• n-Butaneboronic acid
• 1-butyldihydroxyborane
• Butylboronic acid
• Butylboronic Acid (contains varying amounts of Anhydride)[for Esterification]
• 1-(dihydroxyboryl)butane1-BUTANEBORONIC ACID1-BUTYLBORONIC ACIDBUTYLBORIC ACIDBUTYLBORONIC ACIDN-BUTYLBORONIC ACIDNBBAN...
• 1-Butane boronic acid
• n-Butylboronic Acid
• sec-Butylboronic acid
• Butylboronic acid (contains varying aMounts of Anhydride)
• 1-Butaneboronic Acid (contains varying amounts of Anhydride)
• 1-(Dihydroxyboryl)butane
• n-Butylboronicacid
• Butylboronic Acid

• MDL： MFCD00002106
• Inchi： 1S/C4H11BO2/c1-2-3-4-5(6)7/h6-7H,2-4H2,1H3
• InChI Key： QPKFVRWIISEVCW-UHFFFAOYSA-N
• SMILES： OB(CCCC)O
• BRN： 1733489

Computed Properties

• Exact Mass: 102.08500
• Monoisotopic Mass: 102.085
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 38.7
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Topological Polar Surface Area: 40.5

Experimental Properties

• Color/Form: Crystallization. It is hygroscopic. Sensitive to air.
• Density: 0.9140
• Melting Point: 90-92 °C (lit.)
  90-92 °C
• Boiling Point: 189.2℃ at 760 mmHg
• Flash Point: 68.2°C
• Refractive Index: 1.4
• Water Partition Coefficient: ca 2.5 g/100 mL
• PSA: 40.46000
• LogP: 0.25930
• Solubility: Not determined
• Sensitiveness: Air Sensitive & Hygroscopic

Butylboronic Acid Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S22-S24/25-S37/39-S26
• FLUKA BRAND F CODES：3-10-23
• Hazardous Material Identification：
• Safety Term：S26;S37/39
• Risk Phrases：R36/37/38
• HazardClass：IRRITANT
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Boronic acid derivatives Boronic acids
• Other Chemical Reagents Derivatization Reagents
• Solvents and Organic Chemicals Organic Compounds Acids/Esters